Cas no 529-63-5 ((6S)-3,6-dimethyl-6,7-dihydro-1-benzofuran-4(5H)-one)

• Product Name: (6S)-3,6-dimethyl-6,7-dihydro-1-benzofuran-4(5H)-one
• CAS No: 529-63-5
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 1584659
• PubChem ID: 442471
• Update Time: 2025-04-21

(6S)-3,6-dimethyl-6,7-dihydro-1-benzofuran-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• (6S)-3,6-dimethyl-6,7-dihydro-1-benzofuran-4(5H)-one
• Evodone
• (6S)-3,6-dimethyl-6,7-dihydro-5H-1-benzofuran-4-one
• (R)-6,7-Dihydro-3,6-dimethylbenzofuran-4(5H)-one
• CHEBI:4949
• DTXSID10331837
• SureCN351647
• AC1L9CW8
• SCHEMBL351647
• Q27106584
• 529-63-5
• C09858
• CTK1H1276

• Inchi： 1S/C10H12O2/c1-6-3-8(11)10-7(2)5-12-9(10)4-6/h5-6H,3-4H2,1-2H3/t6-/m1/s1
• InChI Key： SMUXTLISYBPIAU-ZCFIWIBFSA-N
• SMILES： O1C=C(C)C2C(C[C@@H](C)CC1=2)=O

Computed Properties

• Exact Mass: 164.08376
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids